Cas no 4964-38-9 (2,5-Diaminobenzoxazole)

2,5-Diaminobenzoxazole structure
2,5-Diaminobenzoxazole structure
Product Name:2,5-Diaminobenzoxazole
CAS No:4964-38-9
MF:C7H7N3O
MW:149.149980783463
CID:2709186
PubChem ID:46399
Update Time:2025-04-21

2,5-Diaminobenzoxazole Chemical and Physical Properties

Names and Identifiers

    • AKOS006360243
    • 2,5-Benzoxazolediamine
    • SY130062
    • 64037-26-9
    • SCHEMBL6398262
    • DTXSID80214047
    • AC6531
    • 4964-38-9
    • BENZOXAZOLE, 2,5-DIAMINO-
    • 1,3-benzoxazole-2,5-diamine
    • DB-346501
    • 2,5-Diaminobenzoxazol
    • 2,5-Diaminobenzoxazole
    • MFCD01664168
    • Inchi: 1S/C7H7N3O/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H,8H2,(H2,9,10)
    • InChI Key: KGVVXUNDDIZWEL-UHFFFAOYSA-N
    • SMILES: O1C(N)=NC2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 149.059
  • Monoisotopic Mass: 149.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.1A^2

Experimental Properties

  • Density: 1.432
  • Boiling Point: 380.2°Cat760mmHg
  • Flash Point: 183.7°C

2,5-Diaminobenzoxazole Related Literature

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